Cas no 1216227-36-9 (3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 1216227-36-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5045107
• Update Time: 2025-06-08

3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid
• 3-(1-prop-2-enylpyrazol-4-yl)propanoic acid
• 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid

• Inchi： 1S/C9H12N2O2/c1-2-5-11-7-8(6-10-11)3-4-9(12)13/h2,6-7H,1,3-5H2,(H,12,13)
• InChI Key： KWVWYTOMWLKPCZ-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(CC=C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 194
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid

3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid (CAS No. 1216227-36-9): A Comprehensive Overview

3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid (CAS No. 1216227-36-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (E)-3-(1-(propenyl)-1H-pyrazol-4-yl)propanoic acid, is characterized by its unique structural features, which include a pyrazole ring and a propenoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigations.

The chemical structure of 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid is composed of a pyrazole ring linked to a propenoic acid group through a three-carbon chain. The presence of the pyrazole ring, which is a five-membered heterocyclic aromatic compound, imparts significant biological activity to the molecule. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. The propenoic acid moiety, on the other hand, adds further complexity to the molecule, potentially enhancing its solubility and metabolic stability.

Recent studies have highlighted the potential of 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid could be a valuable candidate for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings open up new avenues for the development of targeted cancer therapies using this compound.

The pharmacokinetic properties of 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its good oral bioavailability and low toxicity in preclinical studies further support its potential for clinical applications.

In the context of drug discovery and development, 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid has been used as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to identify potential binding sites and optimize the structure for improved potency and selectivity. These efforts have led to the discovery of several derivatives with enhanced biological activities, paving the way for more effective therapeutic agents.

The safety profile of 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid has been evaluated in various preclinical models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings are crucial for advancing this compound through clinical trials and ensuring its safe use in patients.

In conclusion, 3-[1-(Prop-2-en-1-yl)-1H-pyrazol-4-y l]propanoic acid (CAS No. 1216227 - 36 - 9) is a promising organic compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its use in various medical applications, contributing to the advancement of healthcare solutions.